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Compound of Interest

Compound Name: 3-ethoxy-N-phenylaniline

CAS No.: 43035-14-9

Cat. No.: B1611088

Get Quote

A Note on the Subject of this Guide: Initial research for a comprehensive technical guide on 3-

ethoxydiphenylamine revealed a significant scarcity of available scientific literature and

validated technical data for this specific compound. To provide a thorough and well-supported

resource for researchers, scientists, and drug development professionals, the focus of this

guide has been shifted to its closely related and extensively documented homolog, 3-

methoxydiphenylamine. The structural difference, a single methylene group in the alkoxy

substituent, allows for a scientifically robust guide that provides valuable insights that are likely

applicable to the broader class of alkoxy-substituted diphenylamines.

Introduction to 3-Methoxydiphenylamine
3-Methoxydiphenylamine, also known as N-phenyl-m-anisidine, is an aromatic organic

compound belonging to the diarylamine family. Its structure is characterized by two phenyl rings

linked by a secondary amine, with a methoxy group (-OCH₃) substituent at the meta-position of

one of the rings. This compound serves as a valuable intermediate in the synthesis of various

organic molecules, including dyes, pharmaceuticals, and advanced materials.[1] The presence
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of the electron-donating methoxy group and the diarylamine core imparts specific electronic

and structural properties that make it a subject of interest in materials science and medicinal

chemistry.[2]

Chemical Structure and Molecular Properties
The fundamental characteristics of 3-methoxydiphenylamine are summarized below, providing

a foundational understanding of its chemical identity.

Chemical Structure
The structure of 3-methoxydiphenylamine consists of a diphenylamine core with a methoxy

group at the 3-position.

Figure 1: Chemical structure of 3-methoxydiphenylamine.

Molecular and Physical Properties
A summary of the key molecular and physical properties of 3-methoxydiphenylamine is

provided in the table below.

Property Value Source(s)

Molecular Formula C₁₃H₁₃NO [3]

Molecular Weight 199.25 g/mol [3]

CAS Number 101-16-6 [3]

Appearance
White to brown powder or

crystals
[4]

Melting Point 72-74 °C [5]

Boiling Point 160 °C at 2 mmHg [4]

Density 1.11 g/cm³ [4]

Flash Point 132 °C [4]

InChIKey
MKASXAGBWHIGCF-
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[3]
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Synthesis of 3-Methoxydiphenylamine
The synthesis of diarylamines like 3-methoxydiphenylamine is commonly achieved through

cross-coupling reactions. The two most prominent methods are the Ullmann condensation and

the Buchwald-Hartwig amination.

Ullmann Condensation
The Ullmann condensation is a classic method for forming carbon-nitrogen bonds, typically

involving the reaction of an aryl halide with an amine in the presence of a copper catalyst at

high temperatures.[6][7] For the synthesis of 3-methoxydiphenylamine, this would involve the

coupling of 3-methoxyaniline with an aryl halide or m-bromoanisole with aniline. Traditional

Ullmann conditions are often harsh, requiring high temperatures and stoichiometric amounts of

copper.[6] However, modern modifications have been developed that utilize ligands to facilitate

the reaction under milder conditions.[8]

Buchwald-Hartwig Amination
A more contemporary and widely used method for C-N bond formation is the palladium-

catalyzed Buchwald-Hartwig amination.[9] This reaction offers several advantages over the

Ullmann condensation, including milder reaction conditions, broader substrate scope, and

higher functional group tolerance.[10] The synthesis of 3-methoxydiphenylamine via this

method would involve the reaction of m-bromoanisole with aniline, or 3-methoxyaniline with

bromobenzene, in the presence of a palladium catalyst, a phosphine ligand, and a base.[11]
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Figure 2: Workflow for the synthesis of 3-methoxydiphenylamine via Buchwald-Hartwig

amination.

Experimental Protocol: Buchwald-Hartwig Amination
The following is a representative, generalized protocol for the synthesis of 3-

methoxydiphenylamine via a Buchwald-Hartwig amination.

Materials:

m-Bromoanisole

Aniline

Palladium(II) acetate (Pd(OAc)₂)

2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1611088/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-methoxydiphenylamine-structure-properties-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium tert-butoxide (NaOtBu)

Anhydrous toluene

Procedure:

To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂

and XPhos.

Add anhydrous toluene to the flask and stir for 5 minutes to form the catalyst complex.

Add m-bromoanisole, aniline, and sodium tert-butoxide to the reaction mixture.

Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield pure 3-

methoxydiphenylamine.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural elucidation and characterization of 3-

methoxydiphenylamine.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H NMR spectroscopy provides information about the chemical environment of the hydrogen

atoms in the molecule. The spectrum of 3-methoxydiphenylamine is expected to show distinct

signals for the aromatic protons on both phenyl rings and a singlet for the methoxy group

protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR spectroscopy is used to determine the number and types of carbon atoms. The

spectrum will show signals for the non-equivalent aromatic carbons and the methoxy carbon.

¹H NMR (CDCl₃) Chemical Shift (ppm) Multiplicity

Aromatic Protons 6.5 - 7.3 Multiplet

NH Proton ~5.7 Broad Singlet

Methoxy Protons ~3.8 Singlet

¹³C NMR (CDCl₃) Chemical Shift (ppm)

Aromatic Carbons 105 - 161

Methoxy Carbon ~55

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and

the specific NMR instrument used.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.

The IR spectrum of 3-methoxydiphenylamine will exhibit characteristic absorption bands

corresponding to the N-H bond, C-H bonds of the aromatic rings and the methoxy group, and

the C-O bond of the ether linkage.

Functional Group Absorption Range (cm⁻¹)

N-H Stretch 3350 - 3450

Aromatic C-H Stretch 3000 - 3100

Aliphatic C-H Stretch (CH₃) 2850 - 2960

Aromatic C=C Stretch 1500 - 1600

C-N Stretch 1250 - 1350

C-O Stretch (Aryl ether) 1200 - 1275
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound. For 3-methoxydiphenylamine, the molecular ion peak (M⁺) would be observed at

an m/z corresponding to its molecular weight (199.25).[12] The fragmentation pattern can

provide further structural information.

Applications in Research and Development
3-Methoxydiphenylamine is a versatile building block with applications in several areas of

chemical research and industry.

Dye and Pigment Synthesis: It serves as a precursor in the manufacturing of certain dyes

and pigments.[4]

Pharmaceutical Intermediates: The diarylamine scaffold is present in numerous biologically

active molecules, making 3-methoxydiphenylamine a useful starting material in drug

discovery.[1]

Materials Science: Substituted diphenylamines are investigated for their potential use in

organic electronics, such as hole-transporting materials in perovskite solar cells and organic

light-emitting diodes (OLEDs), due to their electronic properties.[1][2]

Rubber Industry: It can be used as an intermediate in the production of antioxidants and

other additives for rubber.[1]

Safety and Handling
3-Methoxydiphenylamine should be handled with appropriate safety precautions in a laboratory

setting.

Hazards: It may cause skin, eye, and respiratory tract irritation.[3]

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[13] Avoid inhalation of dust and contact with skin and eyes.
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Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[14]

Conclusion
3-Methoxydiphenylamine is a valuable aromatic intermediate with a well-defined chemical

structure and a range of applications in the synthesis of dyes, pharmaceuticals, and advanced

materials. Its synthesis is readily achievable through modern cross-coupling methodologies like

the Buchwald-Hartwig amination. The spectroscopic and physical properties of 3-

methoxydiphenylamine are well-characterized, providing a solid foundation for its use in

research and development. As the demand for novel organic materials and complex

pharmaceutical agents grows, the utility of versatile building blocks like 3-

methoxydiphenylamine is likely to expand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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